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Cat. No.: B1678987
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Introduction

Polymyxin B is a polypeptide antibiotic effective against most Gram-negative bacilli.[1] It
functions by binding to the lipid A portion of lipopolysaccharide (LPS) in the outer membrane of
Gram-negative bacteria, disrupting membrane integrity and leading to cell death.[2][3] In a
laboratory setting, Polymyxin B is frequently used as an antibacterial agent in cell culture and
to neutralize endotoxin (LPS) contamination.[4] Accurate and consistent preparation of
Polymyxin B stock solutions is crucial for reliable experimental outcomes. These application
notes provide a detailed protocol for the preparation, storage, and quality control of Polymyxin
B stock solutions for research use.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for the
preparation and handling of Polymyxin B sulfate solutions.
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Parameter Value Reference
Solubility

Water Freely soluble; up to 50 mg/mL  [2][5]
Ethanol Slightly soluble; 0.115 mg/mL

Organic Solvents

Minimal solubility

Potency

>6,000 USP units per mg

Storage of Powder

2-8°C, protected from light

[6]

Storage of Stock Solution

Refrigerated (2-8°C)

Stable for 6-12 months
(aqueous solutions). For
parenteral/cell culture use, it is
recommended to discard after
72 hours to ensure safety.
Stock solutions can be stored
at 2-8°C.

[6]7]

Room Temperature (25°C)

Stable for at least 24 hours in
0.9% saline. Significant
degradation may occur after
48 hours.

[8](9]

At 37°C Stable for 5 days [2][3]
Stable in acidic pH (2-7), with
. maximum stability at pH 3.4.
pH Stability [6]

Inactivated by strongly acidic

or alkaline solutions.

Typical Working
Concentrations

Cell Culture (contamination

prevention)

100 U/mL

[4]
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o Varies depending on LPS
LPS Neutralization _ [4]
concentration

Antimicrobial Susceptibility
Testing (QC ranges for E. coli 0.25to 2 pg/mL [10]
ATCC 25922)

Antimicrobial Susceptibility
Testing (QC ranges for P. 0.25to 2 pg/mL [10]
aeruginosa ATCC 27853)

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Polymyxin B
Stock Solution

This protocol describes the preparation of a high-concentration stock solution of Polymyxin B

sulfate in water.

Materials:

Polymyxin B sulfate powder (ensure it is suitable for your application, e.g., cell culture grade)
 Sterile, nuclease-free water

 Sterile conical tubes (15 mL or 50 mL)

o Sterile 0.22 um syringe filter

o Sterile syringes

o Pipettes and sterile tips

» Vortex mixer

o Analytical balance and weigh paper

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

e Preparation: In a sterile environment (e.g., a laminar flow hood), bring the Polymyxin B
sulfate powder and sterile water to room temperature.

e Weighing: Tare the analytical balance with a piece of weigh paper. Carefully weigh the
desired amount of Polymyxin B sulfate powder.

o Dissolving: Transfer the powder to a sterile conical tube. Add the required volume of sterile
water to achieve a final concentration of 10 mg/mL. For example, to prepare 10 mL of a 10
mg/mL stock solution, weigh 100 mg of Polymyxin B sulfate and add it to 10 mL of sterile
water.

o Mixing: Cap the tube tightly and vortex until the powder is completely dissolved. The solution
should be a very slightly hazy, colorless to yellow solution.

» Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 pum syringe filter to
the syringe and filter the solution into a new sterile conical tube. This step is critical for cell
culture applications to ensure the sterility of the stock solution.

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles and reduces the risk
of contamination. Store the aliquots at 2-8°C.[6] For long-term storage, aliquots can be
stored at -20°C, although aqueous solutions are quite stable under refrigeration for up to 6-
12 months.[6] However, for critical applications like cell culture, it is recommended to use the
refrigerated stock within 72 hours.[7]

Diagrams
Workflow for Preparation of Polymyxin B Stock Solution
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Caption: Workflow for Polymyxin B Stock Solution Preparation.
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Caption: Quality Control Workflow for Polymyxin B Stock Solution.

Quality Control
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To ensure the reliability of experiments, quality control (QC) measures should be implemented
for newly prepared Polymyxin B stock solutions.

 Visual Inspection: The solution should be clear to slightly hazy and colorless to yellow. Any
significant precipitation or color change may indicate degradation or contamination.

 Sterility Testing: For applications in cell culture, a small aliquot of the final sterile-filtered
stock solution should be plated on a non-selective agar plate and incubated for 24-48 hours
to check for bacterial or fungal contamination.

o Activity Assay: The biological activity of the stock solution can be confirmed by performing a
minimal inhibitory concentration (MIC) assay against a known susceptible bacterial strain,
such as E. coli ATCC 25922 or P. aeruginosa ATCC 27853.[10]

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling Polymyxin B powder and solutions.

o Polymyxin B sulfate is hygroscopic; keep the container tightly closed in a dry and well-
ventilated place.[6]

o Handle the powder in a chemical fume hood to avoid inhalation.

Conclusion

Proper preparation and storage of Polymyxin B stock solutions are essential for their effective
use in research. By following this detailed protocol and adhering to the recommended storage
conditions and quality control measures, researchers can ensure the integrity and efficacy of
their Polymyxin B solutions, leading to more reproducible and reliable experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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